Cas no 851600-86-7 (ELN318463)

• Product Name: ELN318463
• CAS No: 851600-86-7
• MF: C₁₉H₂₀BrClN₂O₃S
• MW: 471.795701980591
• CID: 835353
• PubChem ID: 46883899
• Update Time: 2024-12-09

ELN318463 Chemical and Physical Properties

Names and Identifiers

• ELN 318463
• N-[(4-bromophenyl)methyl]-4-chloro-N-[(3R)-hexahydro-2-oxo-1H-azepin-3-yl]-Benzenesulfonamide
• ELN 318463 racemate
• ELN318463
• N-[(4-Bromophenyl)methyl]-4-chloro-N-[(3R)-hexahydro-2-oxo-1H-azepin-3-yl]benzenesulfonamide (ACI)
• N-(4-Bromobenzyl)-4-chloro-N-((3R)-2-oxoazepan-3-yl)benzenesulfonamide
• SCHEMBL5522508
• CS-0004340
• CHEMBL1090036
• AKOS040733089
• N-[(4-bromophenyl)methyl]-4-chloro-N-[(3R)-2-oxoazepan-3-yl]benzenesulfonamide
• 851600-86-7
• HY-50882
• MS-28731
• G13824

• Inchi： 1S/C19H20BrClN2O3S/c20-15-6-4-14(5-7-15)13-23(18-3-1-2-12-22-19(18)24)27(25,26)17-10-8-16(21)9-11-17/h4-11,18H,1-3,12-13H2,(H,22,24)
• InChI Key： KTCJYACFOQWRDO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN(C1C(NCCCC1)=O)S(C1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 470.00665g/mol
• Monoisotopic Mass: 470.00665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides